[(6-amino-1,3-benzothiazol-2-yl)thio]acetonitrile

• IUPAC Name: 2-[(6-amino-1,3-benzothiazol-2-yl)sulfanyl]acetonitrile
• InChI: InChI=1S/C9H7N3S2/c10-3-4-13-9-12-7-2-1-6(11)5-8(7)14-9/h1-2,5H,4,11H2
• InChI Key: HKRYWEWCGOQQBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1N)SC(=N2)SCC#N
• Molecular Formula: C9H7N3S2
• Molecular Weight: 221.3 g/mol

Description

[(6-amino-1,3-benzothiazol-2-yl)thio]acetonitrile, also known as ABTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Applications

Facile Synthesis of Polysubstituted Thiophene and Benzo[g]Thiazolo[3,2-a]Pyridines : This compound has been used as a precursor for the synthesis of novel thiophene and benzo[g]thiazolo[3,2-a]pyridines, showcasing its importance in creating complex heterocyclic structures with potential biological activities (Raslan et al., 1999).

One-Pot Synthesis of 2-Amino- and 2-(Arylamino)-Substituted Thiazoles and Selenazoles : Demonstrates a one-pot synthesis approach for 2-amino- or 2-(arylamino) thiazoles, utilizing this compound in the presence of [hydroxy(tosyloxy)iodo]benzene and thioureas, highlighting its role in simplifying synthetic routes for complex heterocycles (Moriarty et al., 1992).

Pharmacological and Biological Applications

Design and Synthesis of (Benzothiazol-2-yl)acetonitrile Inhibitors of the c-Jun N-terminal Kinase : This study explores the synthesis of benzothiazol-2-yl)acetonitrile derivatives as potent and selective inhibitors of JNK, implicating the compound in the development of treatments for diseases related to cell death and inflammation (Gaillard et al., 2005).

Antileishmanial Activities of Functionalized S-Alkyl/Aryl Benzothiazole-2-carbothioate Scaffold : Highlights the synthesis of S-alkyl/aryl benzothiazole-2-carbothioate from thiols, oxalyl chloride, and 2-aminothiophenols, with some derivatives evaluated for their antimicrobial activity against Leishmania donovani, showing potential as antileishmanial leads (Dar et al., 2016).